Cas no 338793-20-7 (7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine)

• Product Name: 7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• CAS No: 338793-20-7
• MF: C₁₀H₈N₆
• MW: 212.210720062256
• MDL: MFCD00232508
• CID: 2193098
• Update Time: 2025-05-20

7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-pyridinyl)-
• 7-(3-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 7-(pyridin-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• MLS000691971
• HMS2629E16
• SMR000334009
• 7-(3-Pyridinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine, AldrichCPR
• 7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

• MDL： MFCD00232508
• Inchi： 1S/C10H8N6/c11-9-14-10-13-5-3-8(16(10)15-9)7-2-1-4-12-6-7/h1-6H,(H2,11,15)
• InChI Key： RBQNFSAOQQDTPU-UHFFFAOYSA-N
• SMILES： N12C(=NC(N)=N1)N=CC=C2C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Topological Polar Surface Area: 82

7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine: A Comprehensive Overview

The compound with CAS No. 338793-20-7, known as 7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a triazolopyrimidine core. The triazolopyrimidine framework is known for its versatility and potential in various applications, particularly in drug design and catalysis.

Recent studies have highlighted the importance of 7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine in the development of novel therapeutic agents. Researchers have focused on its ability to act as a scaffold for constructing bioactive molecules. For instance, the incorporation of the pyridine moiety enhances the molecule's electronic properties, making it an ideal candidate for targeting specific biological pathways. This has led to its exploration in anti-cancer drug development and neuroprotective agents.

The synthesis of 7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine involves a multi-step process that typically begins with the preparation of the triazolopyrimidine core. This is followed by the introduction of the pyridine ring through various coupling reactions. The optimization of these reactions has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have significantly streamlined the synthesis process.

In terms of applications, 7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine has shown promise in materials science as well. Its ability to form stable coordination complexes makes it a valuable component in the design of new materials for electronic applications. Additionally, its unique electronic properties have been leveraged in the development of sensors and catalysts.

Recent research has also explored the use of 7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine in photovoltaic devices. The molecule's ability to absorb light across a broad spectrum has made it a candidate for use in dye-sensitized solar cells (DSSCs). Studies have demonstrated that incorporating this compound into DSSCs can enhance their efficiency by improving charge transfer dynamics.

The versatility of 7-(3-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine extends to its role as a building block for more complex molecular architectures. Chemists have exploited its reactivity to construct larger molecules with tailored functionalities. For example, the addition of functional groups such as hydroxyl or methoxy groups can further enhance its bioactivity or solubility properties.

In conclusion,7-(3-Pyridinyl)[1,2,a-triazolo][1,a-pyrimidin]-amine represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry and materials science.